![molecular formula C9H5BrClNO2S B2800023 5-Bromoquinoline-8-sulfonyl chloride CAS No. 17133-25-4](/img/structure/B2800023.png)
5-Bromoquinoline-8-sulfonyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular formula of 5-Bromoquinoline-8-sulfonyl chloride is C9H5BrClNO2S . The InChI code is 1S/C9H5BrClNO2S/c10-7-3-4-8 (15 (11,13)14)9-6 (7)2-1-5-12-9/h1-5H .Physical And Chemical Properties Analysis
The molecular weight of this compound is 306.57 g/mol . It has a melting point of 127-128 °C . The predicted boiling point is 384.4±27.0 °C .Scientific Research Applications
Chemoselective Synthesis and Antimicrobial Evaluation
Krishna (2018) reported the chemoselective synthesis of 5-amino-7-bromoquinolin-8-ol sulfonate derivatives from 8-hydroxyquinoline, which were then tested for in vitro antimicrobial activities. This study found that specific derivatives displayed potent antibacterial and antifungal activities, highlighting the compound's role in developing new antimicrobial agents Krishna, 2018.
Copper-Catalyzed CH Sulfonylation
Li et al. (2016) developed a copper-catalyzed CH sulfonylation method for 8-aminoquinoline scaffolds, showing a broad substrate scope and producing sulfone derivatives efficiently. This method provides a new pathway for synthesizing fluorinated PET radioligands of serotoninergic receptors, demonstrating the compound's utility in medicinal chemistry Li et al., 2016.
Selective Remote CH Sulfonylation
Liang et al. (2015) described a copper-catalyzed direct CH bond sulfonylation of aminoquinolines using arylsulfonyl chlorides, indicating the reaction's selectivity at the C5-H position of quinoline rings. This process is notable for its tolerance of a wide spectrum of functional groups, further proving the versatility of 5-Bromoquinoline-8-sulfonyl chloride in synthesizing functionalized compounds Liang et al., 2015.
Site-Selective Oxidative CH Sulfonylation
Wang et al. (2017) developed a site-selective oxidative CH sulfonylation method for 8-acylaminoquinolines and anilides with sulfonyl chlorides, demonstrating the method's efficiency in synthesizing C5-sulfonylated quinolines. This metal-free process under mild conditions highlights the chemical's application in creating sulfone compounds with good functional group compatibility Wang et al., 2017.
Synthesis of Hexahydroquinolines
Khazaei et al. (2013) utilized sulfonic acid functionalized pyridinium chloride as a catalyst for synthesizing hexahydroquinolines, demonstrating the chemical's role in facilitating multi-component condensation reactions under solvent-free conditions. This research presents a homogeneous and reusable catalyst approach for preparing hexahydroquinolines, emphasizing the compound's utility in organic synthesis Khazaei et al., 2013.
Safety and Hazards
Properties
IUPAC Name |
5-bromoquinoline-8-sulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrClNO2S/c10-7-3-4-8(15(11,13)14)9-6(7)2-1-5-12-9/h1-5H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRFIFGVQHKLMGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2N=C1)S(=O)(=O)Cl)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.56 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17133-25-4 |
Source
|
Record name | 5-bromoquinoline-8-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.